Cas no 1344310-47-9 (2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride)

• Product Name: 2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride
• CAS No: 1344310-47-9
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 5178917
• PubChem ID: 64217032
• Update Time: 2025-05-21

2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 2-methyl-3-(2-methylphenoxy)-
• 2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride

• Inchi： 1S/C11H15ClO3S/c1-9(8-16(12,13)14)7-15-11-6-4-3-5-10(11)2/h3-6,9H,7-8H2,1-2H3
• InChI Key： WZPRRLDOZBLXMY-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)COC1=CC=CC=C1C

Additional information on 2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride

Recent Advances in the Application of 2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride (CAS: 1344310-47-9) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride (CAS: 1344310-47-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based compounds, which are widely recognized for their therapeutic potential.

Recent studies have highlighted the utility of 1344310-47-9 in the development of novel enzyme inhibitors. Its reactive sulfonyl chloride group enables efficient conjugation with amines, alcohols, and other nucleophiles, facilitating the creation of targeted inhibitors for proteases, kinases, and other enzymes implicated in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in synthesizing potent sulfonamide-based inhibitors of carbonic anhydrase IX, a target for anticancer therapy.

In addition to its role in inhibitor design, 2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride has been employed in the modification of biomolecules. Researchers have utilized this compound to introduce sulfonyl groups into peptides and proteins, thereby altering their physicochemical properties and enhancing their stability or bioavailability. A recent publication in Bioconjugate Chemistry detailed its use in the site-specific sulfonylation of lysine residues in therapeutic antibodies, leading to improved pharmacokinetic profiles.

The synthetic accessibility of 1344310-47-9 has also made it valuable in combinatorial chemistry and high-throughput screening approaches. Its compatibility with various reaction conditions and functional groups allows for the rapid generation of diverse compound libraries. A 2024 report in ACS Combinatorial Science described its application in creating a focused library of sulfonamide derivatives for screening against neglected tropical disease targets.

From a safety and handling perspective, recent investigations have provided updated guidelines for working with this sulfonyl chloride compound. While it offers significant synthetic utility, proper precautions must be taken due to its moisture sensitivity and potential irritant properties. Advances in microreactor technology have enabled safer and more efficient handling of such reactive intermediates on both laboratory and industrial scales.

Looking forward, the unique chemical properties of 2-methyl-3-(2-methylphenoxy)propane-1-sulfonyl chloride position it as a valuable building block for future drug discovery efforts. Ongoing research is exploring its application in targeted covalent inhibitor design, PROTAC development, and the creation of novel bioconjugates. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this versatile intermediate in both academic and industrial pharmaceutical research.